Cas no 2228634-73-7 (tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228634-73-7
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5807758
• PubChem ID: 165781891
• Update Time: 2025-06-08

tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate
• tert-butyl N-[2-(4-aminobut-1-en-2-yl)-4-hydroxyphenyl]carbamate
• 2228634-73-7
• EN300-1875754

• Inchi： 1S/C15H22N2O3/c1-10(7-8-16)12-9-11(18)5-6-13(12)17-14(19)20-15(2,3)4/h5-6,9,18H,1,7-8,16H2,2-4H3,(H,17,19)
• InChI Key： ZMYOACKTVVPSBR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(=C)CCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228634-73-7)

Tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228634-73-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate is composed of a tert-butyl carbamate moiety attached to a substituted phenyl ring. The presence of the tert-butyl group provides steric protection, enhancing the compound's stability and reducing its reactivity. The 4-hydroxyphenyl and 4-aminobut-1-en-2-yl substituents contribute to the compound's pharmacological properties, making it a valuable candidate for various drug discovery programs.

Recent research has highlighted the potential of tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective properties, tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the treatment of conditions characterized by chronic inflammation and oxidative stress, such as arthritis and cardiovascular diseases. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species (ROS).

The pharmacokinetic profile of tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate has been extensively studied to understand its behavior in biological systems. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its high oral bioavailability and low toxicity profile further enhance its suitability for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, tert-butyl N-2-(4-aminobut-1-en-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228634-73-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.